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Compound of Interest

Compound Name: trans-1,2-Cyclooctanediol

CAS No.: 108268-29-7

Cat. No.: B012051

Get Quote

Executive Summary
Differentiation Strategy: The distinction between cyclooctene oxide (specifically cis-9-

oxabicyclo[6.1.0]nonane) and its hydrolysis product, ** trans-1,2-cyclooctanediol**, relies

primarily on polarity and spectroscopic signatures.

Quickest Check (TLC): The epoxide is significantly less polar (High

) than the diol (Low

).

Definitive Check (NMR): The methine protons of the epoxide ring appear upfield (~2.90 ppm)

compared to the carbinol protons of the diol (~3.60–3.90 ppm).

Functional Assay: The diol reacts positively to the Periodic Acid (Malaprade) test; the

epoxide does not.
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The following table contrasts the physical properties of the cis-epoxide and the trans-diol. Note

that while the epoxide is a low-melting solid, the trans-diol is often isolated as a viscous liquid

due to the flexibility of the eight-membered ring preventing easy packing, unlike its cis-diol

counterpart (mp 77–79 °C).

Feature Cyclooctene Oxide (cis) trans-1,2-Cyclooctanediol

CAS Number 286-62-4 42565-22-0

Molecular Formula

MW 126.20 g/mol 144.21 g/mol

Physical State (RT) Low-melting Solid / Waxy Solid Viscous Liquid (often)

Melting Point 53–56 °C
N/A (often oil); cis-isomer is

solid

Boiling Point ~55 °C (5 mmHg)
Higher (decomposes/high vac

req.)

Polarity Low (Lipophilic) High (Hydrophilic/H-bonding)

Solubility Hexanes, Et2O, DCM Alcohols, EtOAc, warm water

Spectroscopic Characterization
A. Infrared Spectroscopy (FT-IR)
This is the most accessible method for rapid verification.

Cyclooctene Oxide: Look for the absence of the O-H stretch. Characteristic epoxide ring

"breathing" bands appear in the fingerprint region (800–950 cm⁻¹), though these can be

difficult to assign definitively without a reference.

** trans-1,2-Cyclooctanediol:** Dominated by a broad, strong O-H stretching vibration at

3300–3450 cm⁻¹.

B. Nuclear Magnetic Resonance ( H-NMR)
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NMR provides the most reliable structural proof. The chemical environment of the protons

attached to the functionalized carbons differs significantly due to the electronegativity of the

oxygen atoms and ring strain.

Cyclooctene Oxide: The methine protons (

) on the three-membered ring are shielded.

Shift:

(Multiplet).

** trans-1,2-Cyclooctanediol:** The methine protons (

) are deshielded by the hydroxyl groups.

Shift:

(Multiplet).

Diagnostic Delta: The ~0.8 ppm downfield shift from epoxide to diol is unmistakable.

Experimental Workflow & Decision Tree
The following diagram outlines the logical flow for identifying and separating these compounds

during a synthesis (e.g., epoxidation of cyclooctene followed by hydrolysis).
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Unknown Sample
(Epoxide vs. Diol)

Step 1: TLC Analysis
(20% EtOAc in Hexane)

High Rf (~0.6-0.8)
Single Spot

Non-polar

Low Rf (~0.1-0.2)
Streaking Spot

Polar

Step 2: IR Spectroscopy

Broad Peak
3300-3400 cm-1

No OH Peak
Fingerprint 800-900 cm-1

Step 3: Periodic Acid Test
(Malaprade Reaction)

White Precipitate (AgIO3)
(Positive)

Diol cleavage

No Reaction
(Negative)

Epoxide intact

CONFIRMED:
trans-1,2-Cyclooctanediol

CONFIRMED:
Cyclooctene Oxide

Click to download full resolution via product page

Figure 1: Analytical decision tree for distinguishing cyclooctene oxide from its diol derivative.
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Detailed Protocols
Protocol A: Thin Layer Chromatography (TLC)
Objective: Rapid qualitative assessment of purity and identity.

Stationary Phase: Silica Gel 60

aluminum or glass-backed plates.

Mobile Phase: 20% Ethyl Acetate in Hexanes (v/v).

Rationale: The epoxide is non-polar and requires a non-polar eluent to migrate without

moving to the solvent front. The diol is polar and requires the EtOAc to move off the

baseline.

Visualization:

UV (254 nm): Neither compound is UV-active (no conjugation). UV is useless here.

Stain (Required): Use p-Anisaldehyde or Vanillin stain.

Dip: Dip plate, wipe back, heat with heat gun until spots appear.

Appearance: Epoxide typically stains blue/purple; Diol stains blue/grey.

KMnO4 Stain: The diol will stain brown (oxidation) rapidly. The epoxide is slower to

react but may eventually stain.

Expected Results:

Epoxide:

Diol:

Protocol B: Periodic Acid Test (Malaprade Reaction)
Objective: Chemical validation of the 1,2-diol functionality. Mechanism: Periodic acid cleaves

vicinal diols to dialdehydes, reducing periodate (
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) to iodate (

). Addition of silver nitrate precipitates silver iodate.

Reagent Preparation: Dissolve 25 mg of periodic acid (

) in 5 mL of water.

Procedure:

Dissolve 1 drop (liquid) or 10 mg (solid) of the unknown sample in 2 mL of 1,4-dioxane or

ethanol.

Add 1 drop of the Periodic Acid reagent.

Add 1 drop of dilute nitric acid.

Add 2-3 drops of 5% Aqueous Silver Nitrate (

).

Observation:

Positive (Diol): Immediate formation of a bulky white precipitate (Silver Iodate,

).

Negative (Epoxide): No precipitate; solution remains clear (or slight turbidity if chloride

contaminants are present).

Protocol C: GC-MS Derivatization (Optional)
If analyzing by GC-MS, the diol may streak or dehydrate in the injector port.

Epoxide: Inject directly.[1]

Diol: Derivatize with BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to form the bis-TMS

ether. This improves volatility and peak shape.

Synthesis Context: Epoxidation to Hydrolysis
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Understanding the chemical relationship helps in troubleshooting. The trans-diol is generated

via the acid-catalyzed hydrolysis of the cis-epoxide. This reaction proceeds via anti-addition,

inverting one stereocenter.

cis-Cyclooctene
Cyclooctene Oxide

(cis-Epoxide)
[Solid, Non-polar]

mCPBA
or H2O2/Lipase

trans-1,2-Cyclooctanediol
(Anti-addition Product)

[Liquid/Solid, Polar]

H3O+ / H2O
(Hydrolysis)

Click to download full resolution via product page

Figure 2: Synthetic pathway from alkene to trans-diol via the epoxide intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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